1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride
Overview
Description
1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride involves the condensation of 2-amino-1-methyl-3-phenylpropan-1-one with formaldehyde followed by reduction of the resulting imine to yield 1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "2-amino-1-methyl-3-phenylpropan-1-one", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "Condensation of 2-amino-1-methyl-3-phenylpropan-1-one with formaldehyde in the presence of an acid catalyst to form an imine intermediate", "Reduction of the imine intermediate with a reducing agent such as sodium borohydride or lithium aluminum hydride to yield 1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one", "Treatment of the product with hydrochloric acid to form the hydrochloride salt" ] } | |
CAS No. |
2613383-20-1 |
Molecular Formula |
C12H17ClN2O |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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